5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(tetrahydro-2-furanylmethyl)-1,2-dihydro-3H-pyrrol-3-one

• IUPAC Name: 5-imino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(oxolan-2-ylmethyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C19H21N3O3S/c1-24-13-6-4-12(5-7-13)15-11-26-19(21-15)17-16(23)10-22(18(17)20)9-14-3-2-8-25-14/h4-7,11,14,20,23H,2-3,8-10H2,1H3
• InChI Key: WERUGOXAQOFJSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)CC4CCCO4)O
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

The compound 5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-(tetrahydro-2-furanylmethyl)-1,2-dihydro-3H-pyrrol-3-one is a pyrrolone derivative featuring a thiazole ring substituted with a 4-methoxyphenyl group at the 4-position and a tetrahydrofurfurylmethyl group at the 1-position. Its molecular formula is C₂₀H₂₀N₄O₃S, with a molecular weight of 396.46 g/mol. The methoxy group on the phenyl ring enhances electron-donating properties, while the tetrahydrofurfurylmethyl moiety may improve solubility compared to bulkier aromatic substituents .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name/Structure	Substituents (Thiazole)	Substituents (Pyrrolone)	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
Target Compound	4-(4-methoxyphenyl)	Tetrahydrofurfurylmethyl	C₂₀H₂₀N₄O₃S	396.46	Enhanced solubility due to tetrahydrofurfurylmethyl; moderate lipophilicity	-
5-Amino-4-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	4-(4-fluorophenyl)	4-Methoxyphenyl	C₂₀H₁₆FN₃O₂S	381.40	Higher electronegativity from fluorine; lower solubility vs. target
5-Amino-4-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	4-(3,4-dimethoxyphenyl)	4-Methoxyphenyl	C₂₂H₂₁N₃O₄S	423.50	Increased lipophilicity from additional methoxy groups
4-(1H-Benzimidazol-2-yl)-1-(4-fluorophenyl)-5-imino-2H-pyrrol-3-ol	Benzimidazole (replaces thiazole)	4-Fluorophenyl	C₁₇H₁₃FN₄O	308.31	Altered electronic profile due to benzimidazole core; reduced molecular weight
5-(4-Methoxyphenyl)-4-[(1-methylpyrrol-2-yl)methylideneamino]-1H-1,2,4-triazole-3-thione	N/A (triazole core)	4-Methoxyphenyl	C₁₅H₁₅N₅O₂S	337.38	Different heterocyclic system (triazole); thiol group introduces reactivity

Substituent Effects on Electronic and Steric Properties

• Electron-Donating vs. Electron-Withdrawing Groups: The 4-methoxyphenyl group (target compound) provides electron-donating effects, stabilizing positive charges and influencing binding interactions. The 3,4-dimethoxyphenyl group () further increases electron density, which may enhance binding to aromatic receptors but reduce solubility due to higher lipophilicity .
• Tetrahydrofurfurylmethyl vs. Aromatic Substituents: The tetrahydrofurfurylmethyl group in the target compound likely improves aqueous solubility compared to the 4-methoxyphenyl group in or the 4-fluorophenyl group in .